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Introduction:

Prohexadione-calcium (Pro-Ca) is a widely utilized plant growth regulator that effectively
suppresses vegetative growth in a variety of plant species. Its primary mode of action is the
inhibition of gibberellin (GA) biosynthesis, which leads to reduced cell elongation and
consequently, more compact plant growth.[1][2][3] This characteristic makes it a valuable tool in
agricultural and horticultural practices for managing plant size, improving canopy light
penetration, and in some cases, enhancing crop load and disease resistance.[1][4] These
notes provide detailed protocols and application guidelines for the use of Prohexadione-
calcium in controlling vegetative growth, based on scientific literature.

Mechanism of Action

Prohexadione-calcium acts as a structural mimic of 2-oxoglutaric acid, a co-substrate for
several dioxygenase enzymes involved in the late stages of gibberellin biosynthesis.
Specifically, Pro-Ca targets and inhibits GA 33-hydroxylase, the enzyme responsible for
converting inactive GAs (like GA20 and GA9) into their biologically active forms (such as GA1
and GA4). By blocking this crucial step, the production of growth-promoting gibberellins is
significantly reduced, resulting in decreased internode elongation and shoot growth. Beyond
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gibberellin synthesis, Pro-Ca can also influence other metabolic pathways, including flavonoid
metabolism and ethylene biosynthesis, which contributes to its multifunctional effects like

increased pathogen resistance and enhanced fruit set.
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Caption: Prohexadione-Ca inhibits the final step of active gibberellin synthesis.

Quantitative Data Summary

The efficacy of Prohexadione-calcium is dependent on the plant species, vigor, application
timing, and concentration. The following tables summarize quantitative data from various

studies.

Table 1: Effect of Prohexadione-Calcium on Apple Trees (Malus domestica)
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. Concentration  Application Effect on
Cultivar o Reference
(mglL) Timing Shoot Growth
5 applications at
~144 mg/L ~21 day o
'‘Golden o ] ] 44% reduction in
o (initial), ~96 mg/L  intervals, starting
Delicious' ] shoot length
(subsequent) at 1-2 inch shoot
growth
Single or multiple  Season-long
) 250 (cumulative sprays starting at  control of
Various

dose)

petal fall or within

vigorous shoot

10 days growth
Significant
‘Gala’, '‘Marshall o
) o 7, 28, and 56 reduction in
Mac', 'Empire’, 188 (initial), 125 ]
days after petal vegetative
‘Jonagold’, 'Red (subsequent) )
o fall growth, varied by
Delicious' )
cultivar
) Single Significant
‘Lapins', . o
application when  reduction in
'‘Sweetheart' 150 - 250 _
shoots are 15 cm  terminal shoot
(Sweet Cherry)

long

elongation

Table 2: Effect of Prohexadione-Calcium on Herbaceous Plants
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Concentration

Plant Species
(mgiL)

Application
Method

Key Results Reference

'‘Maehyang' 50, 100, 150,
Strawberry 200

Foliar Spray or

Drench

Higher
concentrations
suppressed
mother plant
petiole length.
50-100 mg/L
(drench) and
100-150 mg/L
(foliar) increased
runner plant

production.

Cucumber 15, 30, 45, 60

Foliar Spray (2

applications)

30 mg/L was
most effective,
increasing yield
and vegetative
development.
Higher doses
(45, 60 mg/L)
decreased plant
height and

internode length.

Rice
10, 20
('llpumbyeo’)

Foliar Spray

Decreased
internode and
stem length.
Increased stem

breaking force.

Roselle 100, 200, 300

Foliar Spray

Plant height was
significantly
shorter than
untreated
controls, with
300 mg/L

causing the
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greatest

reduction.

Kabuli Chickpea

750, 1500, 3000,
4500

Foliar Spray

No significant
impact on final
plant height due
to growth

resumption 2-3

weeks after
application.
Table 3: Effect of Prohexadione-Calcium on Turfgrass
. Application Application Effect on
Grass Species . Reference
Rate (g a.i./ha)  Schedule Growth

Japanese Lawn

Reduced shoot

165.0 + 165.0 Two applications  growth, improved
Grass ]
sod quality
Reduced shoot
Broadleaf Carpet  55.0 + 55.0 + Three )
o growth, improved
Grass 55.0 applications ]
sod quality
Kentucky
Bluegrass, N Reduced leaf
) 140 to 670 Not specified ]
Perennial biomass
Ryegrass

Experimental Protocols

Below are detailed methodologies for key experiments involving Prohexadione-calcium

application for vegetative growth control.

Protocol 1: Vegetative Growth Control in Apple Trees

» Objective: To evaluate the effect of a season-long Pro-Ca program on shoot growth, pruning

weight, and yield of mature, vigorous apple trees.

© 2025 BenchChem. All rights reserved.

5/10

Tech Support


https://www.benchchem.com/product/b166674?utm_src=pdf-body
https://www.benchchem.com/product/b166674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Plant Material: Vigorously growing 'Golden Delicious'/'M.111" apple trees.
Experimental Design: Randomized complete block design.

Treatments:

o Untreated Control.

o Season-long Pro-Ca program.

Application Protocol:

o Begin applications when new shoot growth reaches 1 to 2 inches.

o Prepare a solution of Pro-Ca (e.g., Apogee® or Kudos® 27.5 WDG). A common starting
rate is 6 to 12 oz per 100 gallons of water (approximately 720 to 1440 mg/L of formulated
product). A water conditioner is recommended in areas with hard water.

o Include a non-ionic surfactant at a concentration of 1 pt per 100 gallons.
o Apply as a foliar spray, ensuring thorough coverage of the tree canopy.

o Reapply at sequential intervals, for example, every 21 days for a total of 5 applications
over the growing season. Adjust the rate in subsequent applications if necessary based on
tree vigor.

o Important: Do not tank-mix with calcium chloride, calcium nitrate, or boron.

Data Collection:

o

Shoot Length: At the end of the growing season (during dormancy), randomly select and
measure the length of terminal shoots from the current season's growth.

o

Pruning Weight: Weigh the wood removed during dormant pruning for each tree.

[¢]

Yield and Fruit Set: At harvest, record the total yield per tree and the number of fruit to

calculate fruit density.
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o Fruit Quality: Assess average fruit weight, soluble solids, and firmness.

 Statistical Analysis: Analyze data using ANOVA to determine treatment effects.

Protocol 2: Propagation Efficiency in Strawberry Mother
Plants

¢ Objective: To determine the optimal application method and concentration of Pro-Ca to inhibit
vegetative growth of mother plants and enhance the production of runner plants.

¢ Plant Material: 'Maehyang' strawberry mother plants.

o Experimental Design: Completely randomized design with treatments varying by application
method and concentration.

e Treatments:
o Control (water only).
o Pro-Ca Foliar Spray: 50, 100, 150, 200 mg/L.
o Pro-Ca Drench: 50, 100, 150, 200 mg/L.
o Application Protocol:
o Apply treatments a single time, 30 days after transplanting the mother plants.

o For foliar spray, use a hand sprayer to apply 35 mL of the respective Pro-Ca solution per
plant, ensuring complete coverage.

o For drench application, slowly pour 35 mL of the respective Pro-Ca solution into the
growing medium of each plant.

o Data Collection (at 15 weeks post-treatment):

o Mother Plant Growth: Measure petiole length and crown diameter.
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o Runner Production: Count the total number of runners and runner plants produced per
mother plant.

o Runner Length: Measure the length of the runners.

o Biomass: Determine the fresh and dry weights of the mother plant, runners, and individual
runner plants (1st, 2nd, 3rd).

« Statistical Analysis: Use ANOVA to compare the effects of application method and
concentration on the measured parameters.

Plant Material
(e.g., Apple Trees, Strawberry Plants)

Y

Prepare Prohexadione-Ca Solutions
(Varying Concentrations)

Treatment| Application
y Y y

Foliar Spray Soil Drench Control (Water)

\

Incubation / Growth Period

e (e.g., Full Growing Season)
Data Collection
\/
N
Vegetative Growth — Reproductive Growth —> Biomass
(Shoot Length, Height) (Yield, Fruit Set) (Fresh/Dry Weight)

Statistical Analysis

(ANOVA)
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Caption: General experimental workflow for evaluating Prohexadione-Ca effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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